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The BAHD acyltransferase SHCT is a specialized enzyme that catalyzes a key step in the biosynthesis of

verbascoside (also known as acteoside). Specifically, it transfers a p-coumaroyl group from p-coumaroyl-

CoA to the glucose moiety of salidroside, forming the intermediate osmanthuside A [1] [2]. This

regioselective acylation is a committed step in assembling the verbascoside molecule.

The table below summarizes the core biochemical properties of SHCT:

Property Description

Systematic
Name

Hydroxycinnamoyl-CoA: salidroside hydroxycinnamoyltransferase (SHCT) [1].

Enzyme Family BAHD acyltransferases [1] [2].

Gene Discovery Identified via transcriptome mining of multiple verbascoside-producing Lamiales
species (e.g., Ligustrum robustum) [1].

Catalytic
Reaction

p-Coumaroyl-CoA + Salidroside → Osmanthuside A + CoA [1].

Substrate
Specificity

Uses p-coumaroyl-CoA as the acyl donor; catalyzes the regioselective acylation of
salidroside at the C4 position of its glucose unit [1].

Key Motif Contains the conserved BAHD family catalytic site, HXXXD [3].
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BAHD acyltransferases are a large plant enzyme family named after its first characterized members (BEAT,

AHCT, HCBT, and DAT). They typically use acyl-CoA thioesters as donors and acylated a wide range of

acceptor molecules [4] [5].

Experimental Protocols for SHCT Characterization

The following methodologies are critical for functionally characterizing SHCT activity, both in vitro and in

vivo.

In Vitro Enzyme Assay

This protocol is used to confirm SHCT's catalytic function using purified protein and substrates [1] [5].

Gene Cloning and Protein Expression:

Clone the full-length coding sequence of the SHCT gene into a prokaryotic expression vector
(e.g., pET series).

Transform the plasmid into an E. coli expression strain like BL21(DE3).
Induce protein expression with Isopropyl β-d-1-thiogalactopyranoside (IPTG) when the culture

optical density (OD₆₀₀) reaches approximately 0.8. Incubate at a lower temperature (e.g., 16°C)
overnight for better soluble protein yield [5].

Protein Purification:

Lyse the bacterial cells using a high-pressure homogenizer or sonication.
Purify the recombinant protein, often via its His-tag, using affinity chromatography (Ni²⁺-NTA

agarose). Elute with a buffer containing 250 mM imidazole [5].
Further purify and desalt the protein using gel filtration chromatography (e.g., HiLoad 16/60

Superdex 200 column) [5].

Enzymatic Reaction:

Set up a standard reaction mixture (e.g., 100 µL total volume) containing:
Purified SHCT protein.

Acyl Donor: p-Coumaroyl-CoA (e.g., 50 µM).
Acyl Acceptor: Salidroside (e.g., 100 µM).

Appropriate reaction buffer (e.g., 10 mM Tris-HCl, pH 8.0).
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Incubate the reaction at a physiological temperature (e.g., 30°C) for a set time (e.g., 30-60

minutes).
Terminate the reaction by adding an equal volume of methanol or acetonitrile.

Product Analysis:

Analyze the reaction products using Liquid Chromatography-Mass Spectrometry (LC-MS) or
High-Performance Liquid Chromatography (HPLC).
Identify the formation of osmanthuside A by comparing its retention time and mass signature
with an authentic standard [1].

Heterologous Biosynthesis in *E. coli*

Microbial synthesis demonstrates the function of SHCT within a complete pathway and is a foundation for

sustainable production [1] [2].

Pathway Reconstitution:

Engineer an E. coli host to express the entire verbascoside biosynthetic pathway. This

requires co-expressing multiple genes in operons or on separate plasmids.
The pathway includes genes for the upstream supply of tyrosine and phenylalanine derivatives,

glycosyltransferases (e.g., UGT85AF8, UGT79G7), the acyltransferase SHCT, and the
cytochrome P450 hydroxylase OBH [1].

Culture and Metabolite Analysis:

Grow the engineered bacterial strain in a defined medium with a carbon source like glucose.
After cultivation, extract metabolites from the culture broth or cells using solvents like methanol.

Analyze the extracts using LC-MS/MS to detect and quantify pathway intermediates
(osmanthuside A, osmanthuside B) and the final product, verbascoside [1].

SHCT in the Complete Verbascoside Pathway

The following diagram illustrates the central role of SHCT in the complete verbascoside biosynthetic

pathway, integrating the upstream and downstream branches.
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The verbascoside biosynthetic pathway, highlighting the key acylation step catalyzed by SHCT.

Comparative Analysis of BAHD Acyltransferases
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SHCT belongs to the diverse BAHD acyltransferase family. The table below compares it with other related

enzymes to provide phylogenetic context.

Enzyme
Name

Organism Main Function
Key Donor/Acceptor
Substrates

Clade (if
known)

SHCT Ligustrum
robustum, etc.

Verbascoside
biosynthesis

Donor: p-Coumaroyl-CoA;
Acceptor: Salidroside

Information
missing in

sources

LoAAT1 Lilium 'Siberia' Floral scent

production

Donor: Benzoyl-CoA;

Acceptor:
Ethanol/Methanol

Clade Va [4]

HQT Globe
artichoke

Chlorogenic acid
biosynthesis

Donor: Caffeoyl-CoA;
Acceptor: Quinic acid

Clade V [3]

AtSHT/AtSDT Arabidopsis
thaliana

Phenolamide
(spermidine)

biosynthesis

Donor: Hydroxycinnamoyl-
CoA; Acceptor: Spermidine

Information
missing in

sources [5]

Research Applications and Implications

The identification and characterization of SHCT have significant practical implications:

Sustainable Production: With the complete pathway elucidated, verbascoside can be produced in

engineered microorganisms like E. coli from simple carbon sources. This provides a sustainable,
scalable, and environmentally friendly alternative to extraction from plant biomass [1] [2].

Tool for Pathway Engineering: SHCT is a critical component for engineering organisms to produce
not just verbascoside, but also other valuable phenylethanoid glycosides (PhGs) like ligupurpuroside

B [1].
Biosynthetic Insights: The discovery of SHCT and the cytochrome P450 OBH provides novel

insights into the formation of caffeoyl and hydroxytyrosol moieties in natural products [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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